Cas no 438217-88-0 (Ethyl 7-(Difluoromethyl)-5-phenyl-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-3-carboxylate)

• Product Name: Ethyl 7-(Difluoromethyl)-5-phenyl-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-3-carboxylate
• CAS No: 438217-88-0
• MF: C₁₆H₁₇F₂N₃O₂
• MW: 321.321890592575
• MDL: MFCD02253802
• CID: 2952312
• PubChem ID: 2982625
• Update Time: 2025-06-08

Ethyl 7-(Difluoromethyl)-5-phenyl-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 7-(二氟甲基)-5-苯基-4,5,6,7-四氢吡唑[1,5-A]嘧啶-3-甲酸乙酯
• ethyl 7-(difluoromethyl)-5-phenyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate
• BBL039588
• STK348951
• ethyl 7-(difluoromethyl)-5-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate
• ethyl7-(difluoromethyl)-5-phenyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate
• 7-Difluoromethyl-5-phenyl-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine-3-carboxy
• SKFOTPKZLFXIPP-UHFFFAOYSA-N
• SR-01000300264-1
• 7-Difluoromethyl-5-phenyl-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid ethyl ester
• H25481
• AK-968/41170265
• 438217-88-0
• AKOS000307692
• EN300-228199
• CS-0298912
• MFCD02253802
• LS-03406
• SR-01000300264
• ALBB-010017
• pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 7-(difluoromethyl)-4,5,6,7-tetrahydro-5-phenyl-, ethyl ester
• CCG-120735
• SB85570
• Ethyl 7-(Difluoromethyl)-5-phenyl-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-3-carboxylate

• MDL： MFCD02253802
• Inchi： 1S/C16H17F2N3O2/c1-2-23-16(22)11-9-19-21-13(14(17)18)8-12(20-15(11)21)10-6-4-3-5-7-10/h3-7,9,12-14,20H,2,8H2,1H3
• InChI Key： HZUMEWYPZWQXIZ-UHFFFAOYSA-N
• SMILES： FC(C1CC(C2C=CC=CC=2)NC2=C(C(=O)OCC)C=NN12)F

Computed Properties

• Exact Mass: 321.12888312Da
• Monoisotopic Mass: 321.12888312Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 56.2

Additional information on Ethyl 7-(Difluoromethyl)-5-phenyl-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-3-carboxylate

Ethyl 7-(Difluoromethyl)-5-phenyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS No. 438217-88-0): A Comprehensive Overview

Ethyl 7-(difluoromethyl)-5-phenyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS No. 438217-88-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The presence of the difluoromethyl and phenyl groups in its structure contributes to its unique properties and biological activities.

The structure of Ethyl 7-(difluoromethyl)-5-phenyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate is characterized by a central pyrazolopyrimidine core with a difluoromethyl group at the 7-position and a phenyl group at the 5-position. The ethyl ester group at the 3-position adds to its lipophilicity and influences its pharmacokinetic properties. The combination of these functional groups makes this compound a promising candidate for various biological studies and drug development initiatives.

Recent research has highlighted the potential of Ethyl 7-(difluoromethyl)-5-phenyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate in several therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Studies have shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the activation of microglia and reduce oxidative stress in neuronal cells, which are critical factors in the progression of diseases such as Alzheimer's and Parkinson's.

In addition to its neuroprotective properties, Ethyl 7-(difluoromethyl)-5-phenyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate has also shown promise in cancer research. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapeutic agents. The mechanism of action involves the inhibition of specific kinases and enzymes that are crucial for cancer cell proliferation and survival. This makes it a potential lead compound for the development of novel anticancer drugs.

The pharmacological profile of Ethyl 7-(difluoromethyl)-5-phenyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate has been extensively studied using both in vitro and in vivo models. In cellular assays, it has been shown to exhibit high selectivity towards target proteins with minimal cytotoxicity towards normal cells. This selectivity is crucial for minimizing side effects and improving therapeutic outcomes. Furthermore, animal studies have confirmed its good oral bioavailability and favorable pharmacokinetic properties, making it suitable for further clinical development.

The synthesis of Ethyl 7-(difluoromethyl)-5-phenyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate involves a series of well-defined chemical reactions that can be optimized for large-scale production. Key steps include the formation of the pyrazolopyrimidine core through cyclization reactions and subsequent functionalization with the difluoromethyl and phenyl groups. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its preparation.

Despite its promising potential, further research is needed to fully elucidate the mechanisms underlying the biological activities of Ethyl 7-(difluoromethyl)-5-phenyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate. Ongoing studies are focusing on identifying specific molecular targets and signaling pathways involved in its effects on neurodegenerative diseases and cancer. Additionally, efforts are being made to optimize its chemical structure for enhanced potency and reduced toxicity.

In conclusion, Ethyl 7-(difluoromethyl)-5-phenyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS No. 438217-88-0) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation and potential therapeutic applications. As research continues to uncover new insights into its mechanisms of action and clinical potential, this compound holds great promise for addressing unmet medical needs in various disease areas.